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Compound of Interest

Compound Name:

(s)-5-

(Hydroxymethyl)dihydrofuran-

2(3h)-one

Cat. No.: B1333545 Get Quote

Essential Safety and Handling Guide for (s)-5-
(Hydroxymethyl)dihydrofuran-2(3h)-one
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one (CAS No: 32780-06-6) in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
(s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one is classified with specific hazards that

necessitate the use of appropriate personal protective equipment.

Hazard Summary:
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Hazard Statement GHS Code Citations

Harmful if swallowed H302 [1]

Causes skin irritation H315 [2]

Causes serious eye irritation H319 [2]

May cause respiratory irritation H335 [2]

Harmful to aquatic life with

long lasting effects
H412 [1]

Required Personal Protective Equipment (PPE):

PPE Category Specification Citations

Eye Protection
Chemical safety goggles or a

full-face shield.
[2][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile or neoprene).

Inspect gloves for tears or

holes before each use.

[2][3]

Body Protection
A laboratory coat or a

chemical-resistant apron.
[2][3]

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood, to avoid

inhaling vapors or dust.

[2][3]

Physical and Chemical Properties
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Property Value Citations

CAS Number 32780-06-6 [1][4]

Molecular Formula C₅H₈O₃ [4][5]

Molecular Weight 116.12 g/mol [4][5]

Appearance
Off-white powder solid or

colorless viscous liquid
[3][5]

Melting Point 39 - 45 °C [3]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly sealed.

Recommended storage at 2-

8°C.

[2][3][4][6]

Experimental Protocol: Safe Handling and Operational
Plan
This protocol outlines the step-by-step procedure for the safe handling of (s)-5-
(Hydroxymethyl)dihydrofuran-2(3h)-one.

Step 1: Preparation and Precautionary Measures

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Keep the Safety Data Sheet (SDS) readily available for reference.

Step 2: Chemical Handling

Conduct all manipulations of the compound within a certified chemical fume hood to

minimize inhalation exposure.[2][3]
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Avoid direct contact with skin and eyes.[3]

When weighing the solid form, do so carefully to avoid creating dust.

Do not eat, drink, or smoke in the handling area.[1]

Step 3: Post-Handling Procedures

Tightly seal the container after use.

Decontaminate the work surface with an appropriate solvent.

Remove and wash contaminated clothing before reuse.[3]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures Citations

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[1]

[1]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek medical

attention.

[1][3]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention if you feel unwell.[2]

[2]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Experimental Protocol: Waste Segregation and Disposal

Waste Identification: All waste containing (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one
must be treated as hazardous chemical waste.[7]

Waste Segregation:

Solid Waste: Collect contaminated items (e.g., filter paper, gloves, weighing boats) in a

designated, sealed, and clearly labeled hazardous waste container.[7]
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Liquid Waste: Collect all liquid waste containing the compound in a separate, leak-proof,

and labeled hazardous waste container. Do not mix with incompatible waste streams.[7]

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the chemical

name, and associated hazards (e.g., "Irritant," "Harmful if Swallowed").

Storage: Store sealed waste containers in a designated satellite accumulation area away

from general lab traffic.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department, following all local and national

regulations.[1][2]
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Safe Handling Workflow
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Caption: Workflow for the safe handling of (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one.
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Disposal Workflow
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Labeling & Storage
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Caption: Step-by-step process for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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